rac-(4aS,8aS)-4-Allyl-3-(hydroxymethyl)octahydro-2H-benzo[b][1,4]oxazine-3-carbonitrile

• IUPAC Name: (4aS,8aS)-3-(hydroxymethyl)-4-prop-2-enyl-4a,5,6,7,8,8a-hexahydro-2H-benzo[b][1,4]oxazine-3-carbonitrile
• InChI: InChI=1S/C13H20N2O2/c1-2-7-15-11-5-3-4-6-12(11)17-10-13(15,8-14)9-16/h2,11-12,16H,1,3-7,9-10H2/t11-,12-,13?/m0/s1
• InChI Key: WWRNRXYOPCEPFW-VYAYZGMFSA-N
• Canonical SMILES: C=CCN1C2CCCCC2OCC1(CO)C#N
• Isomeric SMILES: C=CCN1[C@H]2CCCC[C@@H]2OCC1(CO)C#N
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• CAS No.: 1556097-73-4

Description

The compound belongs to the class of organic compounds known as oxazines, which are heterocyclic compounds containing an oxazine ring, a six-membered aliphatic ring with one oxygen atom, one nitrogen atom, and four carbon atoms.

Molecular Structure Analysis

The molecular structure of oxazines involves a six-membered ring containing one oxygen atom, one nitrogen atom, and four carbon atoms. The specific configuration of the compound “rac-(4aS,8aS)-4-Allyl-3-(hydroxymethyl)octahydro-2H-benzo[b][1,4]oxazine-3-carbonitrile” suggests that it may have stereoisomers due to the presence of chiral centers.

Chemical Reactions Analysis

Oxazines can undergo a variety of chemical reactions, including ring-opening reactions, electrophilic substitutions, and nucleophilic additions. The specific reactions that “this compound” can undergo would depend on its specific structure and the reaction conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For oxazines, these properties can include solubility, melting point, boiling point, and stability. The presence of different functional groups in the compound can also influence its reactivity.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Some oxazines have been found to be biologically active and could potentially have toxic effects. Proper safety measures should be taken when handling and storing these compounds.

Future Directions

The study of oxazines is a field of ongoing research, with potential applications in medicinal chemistry, materials science, and other areas. Future research could involve exploring the synthesis of new oxazine derivatives, studying their properties, and investigating their potential applications.